Cas no 185949-48-8 (1-(5-Fluorobenzo[d]thiazol-2-yl)ethanamine)

1-(5-Fluorobenzo[d]thiazol-2-yl)ethanamine structure
185949-48-8 structure
Product Name:1-(5-Fluorobenzo[d]thiazol-2-yl)ethanamine
CAS No:185949-48-8
MF:C9H9FN2S
MW:196.244563817978
CID:114692
PubChem ID:10921462
Update Time:2025-04-18

1-(5-Fluorobenzo[d]thiazol-2-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Fluorobenzo[d]thiazol-2-yl)ethanamine
    • (1R)-1-(6-fluoro-1,3-benzothiazol-2-yl)ethanamine
    • 2-Benzothiazolemethanamine,5-fluoro-a-methyl-
    • (R)-1-(6-fluorobenzo[d]thiazol-2-yl)ethanamine
    • benthiavalicarb-isopropyl intermediates
    • (R)-1-(6-flourobenzo[D]thiazol-2-yl)ethanamino
    • 2-Benzothiazolemethanamine,5-fluoro-alpha-methyl-(9CI)
    • DTXSID70448399
    • LMYJCUHGXCJZJF-RXMQYKEDSA-N
    • 2-Benzothiazolemethanamine,6-fluoro-alpha-methyl-,(alphaR)-(9CI)
    • (R)-1-(6-fluorobenzothiazol-2-yl)ethylamine
    • (r)-1-(6-fluoro-2-benzothiazolyl)ethylamine
    • (r)-1-(6-fluorobenzothiazol-2-yl)ethanamine
    • SCHEMBL1729865
    • 177407-12-4
    • 185949-48-8
    • 2-Benzothiazolemethanamine, 5-fluoro-α-methyl-
    • Inchi: 1S/C9H9FN2S/c1-5(11)9-12-7-3-2-6(10)4-8(7)13-9/h2-5H,11H2,1H3/t5-/m1/s1
    • InChI Key: LMYJCUHGXCJZJF-RXMQYKEDSA-N
    • SMILES: S1C2C=C(C=CC=2N=C1[C@@H](C)N)F

Computed Properties

  • Exact Mass: 196.04704763g/mol
  • Monoisotopic Mass: 196.04704763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • Density: 1.328±0.06 g/cm3(Predicted)
  • Boiling Point: 285.6±20.0 °C(Predicted)
  • pka: 7.50±0.29(Predicted)

1-(5-Fluorobenzo[d]thiazol-2-yl)ethanamine Pricemore >>

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